Cas no 329080-23-1 (2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide)

• Product Name: 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide
• CAS No: 329080-23-1
• MF: C₁₄H₁₈N₄OS
• MW: 290.383921146393
• CID: 4712773
• Update Time: 2025-06-13

2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide
• Oprea1_688327
• STK401069
• ST019281
• Z19813916
• 2-(4-methyl(1,2,4-triazol-3-ylthio))-N-[4-(methylethyl)phenyl]acetamide
• N-(4-isopropylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• 2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-propan-2-ylphenyl)acetamide
• 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide

• Inchi： 1S/C14H18N4OS/c1-10(2)11-4-6-12(7-5-11)16-13(19)8-20-14-17-15-9-18(14)3/h4-7,9-10H,8H2,1-3H3,(H,16,19)
• InChI Key： BRYVNTFNHJXTGG-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)CC(NC1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Topological Polar Surface Area: 85.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide

Introduction to 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide (CAS No. 329080-23-1)

2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. With the CAS number 329080-23-1, this compound has garnered attention due to its unique structural features and potential therapeutic applications. The molecule incorporates a 4-methyl-4H-1,2,4-triazol-3-yl sulfanyl moiety, which is known for its ability to modulate biological pathways by interacting with specific target proteins. This feature, combined with the presence of a propan-2-ylphenyl group at the amide nitrogen position, suggests a multifaceted interaction profile that could be exploited for drug design.

The sulfanyl (-S-) group in the molecule is particularly noteworthy as it can participate in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity and selectivity in drug candidates. Additionally, the acetamide functional group provides a polar moiety that can enhance solubility and bioavailability, making this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. The 1,2,4-triazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 4-methyl substituent on the triazole ring may enhance metabolic stability while maintaining or even improving biological activity. This modification is a common strategy in drug discovery to optimize pharmacokinetic profiles without compromising efficacy.

The propan-2-ylphenyl moiety introduces an additional layer of complexity to the molecule. This aromatic group can engage in π-stacking interactions with biological targets, which is often observed in kinase inhibitors and other small-molecule drugs. The presence of an isopropyl side chain on the phenyl ring may further modulate lipophilicity and binding affinity. Such structural features are crucial for designing molecules that exhibit high selectivity and low toxicity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. By leveraging these tools, scientists can identify key interactions between 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(propan-2-yl)phenyl]acetamide and potential biological targets. For instance, studies suggest that this compound may interact with enzymes involved in metabolic pathways or signaling cascades relevant to diseases such as cancer and neurodegeneration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the triazole ring via cyclocondensation reactions followed by sulfanylation and amide bond formation. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or flow chemistry techniques, may be employed to improve efficiency and scalability.

From a pharmaceutical perspective, the development of novel drug candidates relies heavily on understanding their mechanism of action at the molecular level. Preclinical studies using in vitro models have shown that derivatives of this class of compounds exhibit promising activities against various disease-related pathways. For example, preliminary data suggest that certain analogs may inhibit the activity of kinases or modulate receptor binding affinity.

The potential therapeutic applications of 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(propan-2-y)phenyl]acetamide are broad and warrant further exploration. Given its structural complexity and unique functional groups, this compound could serve as a scaffold for designing next-generation therapeutics targeting conditions such as inflammation, autoimmune disorders, or even infectious diseases where triazole-based compounds have shown efficacy.

In conclusion, 2-[ ( 4 - Methyl - 4 H - 1 , 2 , 4 - tri az ol - 3 - yl ) sul fan yl ] - N - [ 4 - ( pro pan - 2 - yl ) phen yl ] ac et am ide ( C A S N o . 329080 - 23 - 1 ) represents a fascinating subject of study in medicinal chemistry. Its unique structural features combined with potential biological activities make it an attractive candidate for further research aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, this compound will likely play an important role in future drug discovery efforts.